Cas no 412301-31-6 (1-Imidazolidinecarboxamide,2,4,5-trioxo-(9CI))

• Product Name: 1-Imidazolidinecarboxamide,2,4,5-trioxo-(9CI)
• CAS No: 412301-31-6
• MF: C₄H₃N₃O₄
• MW: 157.084320306778
• CID: 326441
• Update Time: 2023-03-30

1-Imidazolidinecarboxamide,2,4,5-trioxo-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Imidazolidinecarboxamide,2,4,5-trioxo-
• 1-Imidazolidinecarboxamide,2,4,5-trioxo-(9CI)

• Inchi： 1S/C4H3N3O4/c5-3(10)7-2(9)1(8)6-4(7)11/h(H2,5,10)(H,6,8,11)
• InChI Key： VAZRGWMLIVQVPH-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(N)=O)C(=O)C(=O)N1

Computed Properties

• Exact Mass: 157.012
• Monoisotopic Mass: 157.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2